Cas no 2680696-62-0 (2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid
• CAS No: 2680696-62-0
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5633046
• PubChem ID: 165908008
• Update Time: 2025-05-20

2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283351
• 2-[4-methyl-2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1,3-thiazol-5-yl]acetic acid
• 2680696-62-0
• 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid

• Inchi： 1S/C11H14N2O4S/c1-3-4-17-11(16)12-6-9-13-7(2)8(18-9)5-10(14)15/h3H,1,4-6H2,2H3,(H,12,16)(H,14,15)
• InChI Key： NRYREZUTPSEMDC-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OCC=C)=NC(C)=C1CC(=O)O

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Additional information on 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid

Introduction to 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid (CAS No. 2680696-62-0)

2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid, identified by its CAS number 2680696-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivative family, which is renowned for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a carboxylic acid group, an amine moiety, and a propenyl ether linkage, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel bioactive molecules.

The thiazole ring in this compound is a core structural motif that is widely recognized for its role in various biological processes. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid enhances its interaction with biological targets, making it a promising candidate for drug discovery. The carbonylamino group and the propenyl ether side chain introduce additional functional sites that can be modified to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in designing molecules that can modulate intracellular signaling pathways. The carboxylic acid group in this compound can participate in hydrogen bonding interactions, which is crucial for binding to biological targets with high affinity. Furthermore, the methyl group at the 4-position of the thiazole ring enhances lipophilicity, improving membrane permeability and thus cellular uptake. These properties make 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Current research indicates that thiazole derivatives can selectively inhibit enzymes and receptors involved in pathological processes such as inflammation and cancer progression. The amine moiety in the structure allows for further derivatization, enabling the creation of prodrugs or analogs with enhanced stability or bioavailability. This flexibility makes 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid a versatile tool for researchers exploring new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propenyl ether linkage necessitates careful handling to prevent unwanted side reactions such as polymerization or rearrangement. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict binding affinities and interactions with biological targets, providing valuable insights into potential drug candidates before experimental validation. These computational approaches are particularly useful for optimizing the structure of 2-4-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1,3-thiazol-5-ylacetic acid to improve its pharmacological properties.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural research. Thiazole derivatives are known to exhibit herbicidal and fungicidal activities due to their ability to disrupt essential metabolic pathways in plants and fungi. The unique structural features of 2-(4-methylthiazolizinone) derivatives contribute to their efficacy as crop protection agents without harming beneficial organisms.

The environmental impact of using such compounds is also an important consideration. Researchers are exploring biodegradable analogs that maintain efficacy while reducing ecological persistence. By incorporating elements that promote rapid degradation or metabolic clearance, it may be possible to develop environmentally friendly versions of thiazole-based drugs or agrochemicals.

Future research directions may focus on exploring new synthetic routes that improve scalability and cost-effectiveness. Additionally, investigating the mechanism of action at a molecular level will provide deeper insights into how this compound interacts with biological systems. This knowledge could lead to the development of more potent and selective derivatives with improved therapeutic profiles.

The versatility of thiazole chemistry ensures that compounds like 2680696–62–0 will continue to be a subject of intense study across multiple disciplines. As our understanding of biological processes grows more sophisticated, so too will our ability to design molecules that precisely target disease-causing pathways without off-target effects. The continued exploration of such compounds holds great promise for advancing human health through innovative drug development.